Cas no 127446-32-6 (2-Pivaloylamino-6-methylpyridine-3-carbaldehyde)

2-Pivaloylamino-6-methylpyridine-3-carbaldehyde structure
127446-32-6 structure
Product Name:2-Pivaloylamino-6-methylpyridine-3-carbaldehyde
CAS No:127446-32-6
MF:C12H16N2O2
MW:220.267642974854
CID:6623293
PubChem ID:14708118
Update Time:2023-12-08

2-Pivaloylamino-6-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 127446-32-6
    • N-(3-Formyl-6-methyl-2-pyridinyl)-2,2-dimethylpropanamide
    • SCHEMBL123585
    • DTXSID201198698
    • 2-Pivaloylamino-6-methylpyridine-3-carbaldehyde
    • Inchi: 1S/C12H16N2O2/c1-8-5-6-9(7-15)10(13-8)14-11(16)12(2,3)4/h5-7H,1-4H3,(H,13,14,16)
    • InChI Key: QLKPDJVBEUIQNC-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C(C=O)=CC=C(C)N=1

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.1Ų
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